Cas no 25404-72-2 (Phosphonic acid,1,2,3-propanetriyltris- (9CI))

• Product Name: Phosphonic acid,1,2,3-propanetriyltris- (9CI)
• CAS No: 25404-72-2
• MF: C₃H₁₁O₉P₃
• MW: 284.035324335098
• CID: 282806
• PubChem ID: 4112705
• Update Time: 2025-04-19

Phosphonic acid,1,2,3-propanetriyltris- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,1,2,3-propanetriyltris- (9CI)
• SCHEMBL2787248
• 1,3-diphosphonopropan-2-ylphosphonic Acid
• Propane triphosphonate
• SXGRAKNNKBAFML-UHFFFAOYSA-N
• propane1,2,3-triphosphonic acid
• 25404-72-2
• Phosphonic acid, 1,2,3-propanetriyltris-

• Inchi： 1S/C3H11O9P3/c4-13(5,6)1-3(15(10,11)12)2-14(7,8)9/h3H,1-2H2,(H2,4,5,6)(H2,7,8,9)(H2,10,11,12)
• InChI Key： SXGRAKNNKBAFML-UHFFFAOYSA-N
• SMILES： P(C(CP(=O)(O)O)CP(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 283.962
• Monoisotopic Mass: 283.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.2
• Topological Polar Surface Area: 173Ų

Experimental Properties

• PSA: 259.98000
• LogP: 2.12760